Cas no 1805308-46-6 (Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate
• CAS No: 1805308-46-6
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4812086
• Update Time: 2025-06-12

Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate

• Inchi： 1S/C10H11F2NO3/c1-15-7-3-6(4-8(14)16-2)5-13-9(7)10(11)12/h3,5,10H,4H2,1-2H3
• InChI Key： GHYPAGUPRBGEAW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 1.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate

Methyl 2-(Difluoromethyl)-3-methoxypyridine-5-acetate (CAS No. 1805308-46-6): An Overview

Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate (CAS No. 1805308-46-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of difluoromethyl and methoxy groups on the pyridine ring imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate is defined by its molecular formula C₁₁H₁₁F₂NO₃. The difluoromethyl group (CF₂H) and the methoxy group (OCH₃) are key functional groups that contribute to its reactivity and stability. These groups enhance the compound's lipophilicity, which is crucial for improving the bioavailability and pharmacokinetic properties of drug candidates. Additionally, the acetate ester moiety (COOCH₃) provides a convenient handle for further chemical modifications, enabling the synthesis of a wide range of derivatives.

In recent years, Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of compounds with anti-inflammatory and analgesic properties. Studies have shown that derivatives of this compound exhibit potent activity against various inflammatory mediators, making them promising candidates for the treatment of chronic inflammatory diseases such as arthritis and asthma.

Beyond its anti-inflammatory properties, Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate has also been explored for its potential as a lead compound in the development of novel antiviral agents. Research has demonstrated that certain derivatives of this compound possess antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique structural features of this compound enable it to interact with viral proteins, thereby inhibiting viral replication and spread.

The synthetic accessibility of Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate further enhances its utility in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for various applications. One such method involves the reaction of 2-bromopyridine with difluoroacetic acid followed by methylation and esterification steps. This synthetic route not only provides high yields but also allows for easy modification to introduce additional functional groups.

In addition to its direct applications in drug development, Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate serves as a valuable tool in chemical biology research. Its ability to modulate specific biological pathways makes it useful for probing cellular processes and understanding disease mechanisms. For instance, studies have utilized this compound to investigate the role of specific enzymes in metabolic pathways, providing insights into potential therapeutic targets.

The safety profile of Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate is another important aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both preclinical and clinical settings. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety.

In conclusion, Methyl 2-(difluoromethyl)-3-methoxypyridine-5-acetate (CAS No. 1805308-46-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic accessibility make it an attractive candidate for the development of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its use in various scientific and medical contexts.